Cas no 1049443-16-4 (2-(4-chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide
• CAS No: 1049443-16-4
• MF: C₂₀H₂₄ClN₃O₂
• MW: 373.876463890076
• CID: 5795661
• Update Time: 2025-10-12

2-(4-chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide

• Inchi： 1S/C20H24ClN3O2/c21-17-6-8-19(9-7-17)26-16-20(25)22-10-11-23-12-14-24(15-13-23)18-4-2-1-3-5-18/h1-9H,10-16H2,(H,22,25)
• InChI Key： UBJBRPZPBBISCI-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2)CC1)(=O)COC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide

2-(4-Chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide: A Comprehensive Overview

2-(4-Chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide, identified by the CAS number 1049443-16-4, is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular pathways and its potential as a building block for novel therapeutic agents.

The molecular structure of 2-(4-chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide comprises a piperazine ring, a chlorophenoxy group, and an acetamide moiety. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in pharmaceutical compounds due to its ability to form hydrogen bonds and interact with biological targets. The presence of the chlorophenoxy group introduces electronic and steric effects, which can influence the compound's pharmacokinetic properties. The acetamide group further enhances the compound's solubility and bioavailability, making it a versatile candidate for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide. Researchers have developed optimized routes that minimize reaction steps and improve yield, leveraging catalytic processes and microwave-assisted synthesis. These methods not only enhance the scalability of production but also reduce environmental impact, aligning with current green chemistry principles.

In terms of biological activity, studies have demonstrated that 2-(4-chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, preclinical models have shown its ability to suppress cyclooxygenase (COX) activity, suggesting potential anti-inflammatory properties. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its role in modulating neurotransmitter systems. These findings underscore its potential as a lead compound for developing treatments for conditions such as chronic inflammation and neurodegenerative diseases.

Beyond pharmacology, this compound has shown promise in materials science applications. Its ability to form self-assembled monolayers (SAMs) on various substrates has been investigated for use in nanotechnology and surface engineering. The strong intermolecular interactions facilitated by the piperazine ring enable the formation of stable structures with tailored properties, making it a valuable component in the development of advanced coatings and sensors.

In conclusion, 2-(4-chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide represents a multifaceted compound with diverse applications across scientific disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and biological characterization, positions it as a significant player in both pharmaceutical innovation and materials development. As research continues to uncover its full potential, this compound is poised to make substantial contributions to scientific progress.